4-Bromo-3-methyl-benzenethiol

Specification

• CAS No.: 14395-52-9
• Molecular Formula: C7H7BrS
• Molecular Weight: 203.1 g/mol
• IUPAC Name: 4-bromo-3-methylbenzenethiol
• Standard InChI: InChI=1S/C7H7BrS/c1-5-4-6(9)2-3-7(5)8/h2-4,9H,1H3
• Standard InChI Key: LZJWLHDEWPQTPL-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)S)Br
• Canonical SMILES: CC1=C(C=CC(=C1)S)Br

Introduction

4-Bromo-3-methyl-benzenethiol, also known as 4-bromo-3-methylbenzene-1-thiol, is an organosulfur compound with the molecular formula C₇H₇BrS. It is characterized by the presence of a thiol (-SH) functional group attached to a benzene ring, which is further substituted with a bromine atom and a methyl group. This compound is of interest in various fields of research due to its unique chemical properties and reactivity patterns.

Safety and Hazards

4-Bromo-3-methyl-benzenethiol is classified as a hazardous substance due to its toxicity and potential to cause severe skin burns and eye damage. The GHS classification includes:

• H301: Toxic if swallowed.

• H311: Toxic in contact with skin.

• H314: Causes severe skin burns and eye damage.

• H331: Toxic if inhaled.

• H335: May cause respiratory irritation.

Precautionary Statements:

• P260, P261, P262, P264, P270, P271, P280, P301+P316, P301+P330+P331, P302+P352, P302+P361+P354, P304+P340, P305+P354+P338, P316, P319, P321, P330, P361+P364, P363, P403+P233, P405, and P501.

Synthesis Methods

The synthesis of 4-bromo-3-methyl-benzenethiol typically involves electrophilic aromatic substitution reactions. A common method includes the bromination of 3-methylbenzenethiol using bromine or a brominating agent under controlled conditions.

Applications

This compound is valuable in organic synthesis and biochemical applications due to its reactivity and functional properties. It can undergo various chemical reactions, including nucleophilic attacks and the formation of disulfide bonds.

Related Compounds

Compounds with similar structures, such as 4-bromo-3-chloro-5-methylbenzenethiol, exhibit different reactivity patterns due to variations in halogen substitution. These compounds are of interest for their potential antimicrobial and anticancer properties.

Research Findings

Research on halogenated aromatic thiols indicates that they can significantly influence protein function by forming covalent bonds with specific amino acids, thereby altering enzymatic activity or signaling pathways. Environmental factors such as temperature and pH can affect these interactions, impacting the compound's stability and efficacy.